Cas no 1017273-09-4 (2-Methyl-5-(2-trifluoromethyl-phenyl)-thiazole-4-carboxylic acid)

• Product Name: 2-Methyl-5-(2-trifluoromethyl-phenyl)-thiazole-4-carboxylic acid
• CAS No: 1017273-09-4
• MF: C₁₂H₈F₃NO₂S
• MW: 287.257632255554
• CID: 2151551
• Update Time: 2023-08-05

2-Methyl-5-(2-trifluoromethyl-phenyl)-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(2-trifluoromethyl-phenyl)-thiazole-4-carboxylic acid
• PQSFTXBPTFKKCX-UHFFFAOYSA-N
• 2-Methyl-5-(2-trifluoromethyl-phenyl)-thiazole-4-carboxylic acid

• Inchi： 1S/C12H8F3NO2S/c1-6-16-9(11(17)18)10(19-6)7-4-2-3-5-8(7)12(13,14)15/h2-5H,1H3,(H,17,18)
• InChI Key： PQSFTXBPTFKKCX-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C(=O)O)=C1C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Topological Polar Surface Area: 78.4